4-Benzylthiophene-2-carboxylic acid
Overview
Description
4-Benzylthiophene-2-carboxylic acid (4-BTCA) is a sulfur-containing organic acid derived from a thiophene ring. It is an important intermediate in the synthesis of a wide range of compounds, including pharmaceuticals, pesticides, and polymers. 4-BTCA has been extensively studied for its biological activities and has been used in various scientific research applications. In
Scientific Research Applications
Electrostatic Assembly and Surface Modification : A study described the electrostatic assembly of carboxylic acid derivatized silver colloidal particles on amine-terminated self-assembled monolayers, a technique relevant for surface modification in material science (Gole, Sainkar, & Sastry, 2000).
Photoreleasable Protecting Group for Carboxylic Acids : The potential of 2,5-dimethylphenacyl chromophore as a photoreleasable protecting group for carboxylic acids was explored. This could be important for controlled drug delivery and synthesis (Klan, Zabadal, & Heger, 2000).
Antibacterial Activity of Derivatives : A study synthesized N-benzyl substituted 2-aminothiophene-3-carboxylic acid derivatives and found some of them to exhibit significant antibacterial activity, showing potential in drug development (Anonymous, 2019).
Surface Chemistry Studies : Research investigated the surface chemistry of benzoic acid-modified graphite and glassy carbon surfaces, providing insights into surface interactions and modifications in material science (Abiman et al., 2007).
Synthesis and Spectroscopy of Nitro-2-Benzylthiophenes : This study focused on the nitration of 2-benzylthiophene and explored the synthesis and spectroscopic properties of its nitro derivatives, which are significant in organic synthesis and analysis (Arcoria, Maccarone, Musumarra, & Romano, 1972).
Synthesis of Thermotropic Polyesters : Thermotropic polyesters based on carboxylic acid derivatives were synthesized, illustrating the compound's role in creating advanced polymeric materials (Kricheldorf & Thomsen, 1992).
Electrochemical Carboxylation Mechanism : The electrochemical carboxylation mechanism of aromatic ketones in dimethylformamide was studied, highlighting its relevance in organic electrochemistry (Isse & Gennaro, 2003).
Oligothiophenes Incorporating Quadruple Bonds : Research on oligothiophenes incorporating MM quadruple bonds showed their potential in photophysical applications due to their unique electronic properties (Burdziński et al., 2008).
Safety and Hazards
properties
IUPAC Name |
4-benzylthiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O2S/c13-12(14)11-7-10(8-15-11)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVTUZGDJYOVVOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CSC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50566343 |
Source
|
| Record name | 4-Benzylthiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50566343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27921-49-9 |
Source
|
| Record name | 4-Benzylthiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50566343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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